(E)-9-methyl-4-oxo-2-(piperidin-1-yl)-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde oxime

• IUPAC Name: 3-[(E)-hydroxyiminomethyl]-9-methyl-2-piperidin-1-ylpyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C15H18N4O2/c1-11-6-5-9-19-13(11)17-14(12(10-16-21)15(19)20)18-7-3-2-4-8-18/h5-6,9-10,21H,2-4,7-8H2,1H3/b16-10+
• InChI Key: PGSNERQBACUBBO-MHWRWJLKSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C(C2=O)C=NO)N3CCCCC3
• Isomeric SMILES: CC1=CC=CN2C1=NC(=C(C2=O)/C=N/O)N3CCCCC3
• Molecular Formula: C15H18N4O2
• Molecular Weight: 286.33 g/mol

Description

(E)-9-methyl-4-oxo-2-(piperidin-1-yl)-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde oxime is a useful research compound. Its molecular formula is C15H18N4O2 and its molecular weight is 286.335. The purity is usually 95%.
BenchChem offers high-quality (E)-9-methyl-4-oxo-2-(piperidin-1-yl)-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde oxime suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-9-methyl-4-oxo-2-(piperidin-1-yl)-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde oxime including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Brain Barrier Permeability and Drug Delivery Systems

• Brain Barrier Permeability: Research by Bodor, Roller, and Selk (1978) explored the delivery of quaternary pyridinium salts through the blood-brain barrier using dihydropyridine derivatives, highlighting the potential for specific drug delivery systems to the brain. The study discusses the elimination rate of such compounds from the brain and suggests an active transport mechanism for removing organic ions, hinting at applications in designing brain-targeted therapeutic agents (Bodor, Roller, & Selk, 1978).

Therapeutic Applications and Alzheimer's Disease

• Alzheimer's Disease and Memory Disorders: Morrison and Rutström (2002) have investigated derivatives of piperidine carbaldehyde oxime for their therapeutic applications in treating Alzheimer's disease, senile dementia, or memory disorders, suggesting a potential avenue for compounds like "(E)-9-methyl-4-oxo-2-(piperidin-1-yl)-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde oxime" in similar therapeutic contexts (Morrison & Rutström, 2002).

Antiproliferative Activity and Cancer Research

• Cancer Research: Gaul et al. (2007) discovered a series of compounds with similar structures showing potent antiproliferative activity against FLT3 ITD-mutated human leukemic cell lines and wild-type FLT3 expressed cell lines. This research indicates the potential of pyridine and pyrimidine derivatives in developing new cancer treatments (Gaul et al., 2007).

Organophosphate Poisoning Therapy

• Organophosphate Poisoning: Portmann et al. (1991) synthesized compounds using pyridine-4-carbaldehyde oxime derivatives, exploring their application in organophosphate poisoning therapy. This study underscores the chemical versatility and potential for oxime derivatives in medical applications, particularly in developing antidotes for toxic exposures (Portmann et al., 1991).

Molecular Synthesis and Supramolecular Chemistry

• Supramolecular Chemistry: Giannopoulos et al. (2014) utilized a related compound, 1-methyl-1H-pyrrole-2-carbaldehyde oxime, as a ligand in the coordination of paramagnetic transition metal ions, leading to the discovery of a new barrel-like cluster exhibiting single-molecule magnetic behavior. This research highlights the potential of oxime derivatives in supramolecular chemistry and materials science (Giannopoulos et al., 2014).